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Compound of Interest
Compound Name: Ethyl 4-amino-2-chlorobenzoate

Cat. No.: B103218

L Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of Ethyl 4-amino-2-chlorobenzoate, ensuring compliance with general hazardous
waste regulations.

Immediate Safety and Hazard Information

Ethyl 4-amino-2-chlorobenzoate is a chemical compound that requires careful handling.
Based on safety data for similar compounds, it may cause allergic skin reactions and is harmful
to aquatic life.[1] Therefore, it is imperative to prevent its release into the environment.

Key Hazard Information:

Property Value Source

Molecular Formula C9H10CINO2 [21[3][4][5][6]

Molecular Weight 199.63 g/mol [21[31[4]1[5][6]

Appearance Off-white solid [4]
May cause an allergic skin

Hazards reaction. Harmful to aquatic SDS for similar compound
life.[1]
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Experimental Protocols for Disposal

The following protocols are based on standard guidelines for the disposal of hazardous
laboratory chemicals.

Disposal of Unused or Expired Ethyl 4-amino-2-
chlorobenzoate

o Classification: Treat all unused or expired Ethyl 4-amino-2-chlorobenzoate as hazardous
waste.[1][7]

e Containerization:

o Use a compatible, leak-proof container with a secure screw-top lid.[1][3][8][9] The original
container is often the best option.

o Ensure the container is in good condition, with no cracks or deterioration.[1][3][10]
e Labeling:

o Clearly label the container with the words "Hazardous Waste".[1][8][9][10][11]

[¢]

Include the full chemical name: "Ethyl 4-amino-2-chlorobenzoate".[1][8][9] Do not use
abbreviations.[1][8]

[¢]

Indicate the approximate quantity of the chemical.[8]

o

Add the date when the container was designated as waste (accumulation start date).[8]
[10][12][12]

o

List the name and contact information of the generating researcher or lab.[8][9]

e Storage:

o Store the sealed and labeled container in a designated satellite accumulation area (SAA).

[31[°]
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o Segregate from incompatible materials.[1][3][10] Specifically, store away from strong
oxidizing agents, acids, and bases.

o Use secondary containment to prevent spills.[1][10]

e Disposal:

o Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company.[7][13]

o Do not dispose of Ethyl 4-amino-2-chlorobenzoate down the drain or in regular trash.[1]
[71[13]

Disposal of Empty Ethyl 4-amino-2-chlorobenzoate
Containers

e Decontamination:

o Triple-rinse the empty container with a suitable solvent. A common practice is to use a
small amount of a solvent in which the chemical is soluble, such as ethanol or acetone.

o Collect the rinsate (the solvent used for rinsing) as hazardous waste.[1][7] Follow the
disposal procedure for unused product for the collected rinsate.

o Container Disposal:
o After triple-rinsing, the container can often be disposed of as non-hazardous waste.[1][7]
o Deface or remove the original label to avoid confusion.[7][9]

o Dispose of the container in accordance with your institution's guidelines for non-hazardous
laboratory glass or plastic.

Disposal of Contaminated Materials (e.g., Spill Cleanup
Debris)

e Containment:
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o In the event of a spill, use an inert absorbent material, such as vermiculite or sand, to soak
up the substance.[13]

e Collection:

o Carefully sweep or scoop the contaminated absorbent material into a compatible, sealable
container.[14][15]

e Labeling:

o Label the container as "Hazardous Waste" and clearly indicate the contents, for example:
"Absorbent material contaminated with Ethyl 4-amino-2-chlorobenzoate".[16]

» Disposal:

o Manage the sealed container of contaminated material as hazardous waste and arrange
for its collection by your institution's EHS or a certified waste disposal service.[16][17]

Disposal Workflow

Disposal Procedure
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Caption: Decision workflow for the proper disposal of Ethyl 4-amino-2-chlorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103218#ethyl-4-amino-2-chlorobenzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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